molecular formula C9H17O2- B8427342 2-Ethylhexyl-carboxylate

2-Ethylhexyl-carboxylate

Cat. No. B8427342
M. Wt: 157.23 g/mol
InChI Key: MCLMZMISZCYBBG-UHFFFAOYSA-M
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Description

2-Ethylhexyl-carboxylate is a useful research compound. Its molecular formula is C9H17O2- and its molecular weight is 157.23 g/mol. The purity is usually 95%.
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properties

Product Name

2-Ethylhexyl-carboxylate

Molecular Formula

C9H17O2-

Molecular Weight

157.23 g/mol

IUPAC Name

3-ethylheptanoate

InChI

InChI=1S/C9H18O2/c1-3-5-6-8(4-2)7-9(10)11/h8H,3-7H2,1-2H3,(H,10,11)/p-1

InChI Key

MCLMZMISZCYBBG-UHFFFAOYSA-M

Canonical SMILES

CCCCC(CC)CC(=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

A reaction vessel was charged with diamylamine, 65.2 g, tall oil 1-hydroxyethyl-2-imidazoline, 145 g, and bismuth 2-ehtylhexyl-carboxylate, 103.3 g. Carbon disulfide, 45 g, was charged with cooling to control the exothermic reaction and then was maintained at 80° C. The reaction was stripped under vacuum to yield bismuth diamyldithiocarbamate and imidazoline salt of 2-ethylhexyl-carboxylate.
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